2-(4-benzhydrylpiperazine-1-carbonyl)-6-methylpyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(4-benzhydrylpiperazine-1-carbonyl)-6-methyl-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C25H25N5O2/c1-18-17-30-22(24(31)26-18)16-21(27-30)25(32)29-14-12-28(13-15-29)23(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-11,16-17,23H,12-15H2,1H3,(H,26,31)
• InChI Key: VBUJEPQPHWITBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)N3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5)C(=O)N1
• Molecular Formula: C25H25N5O2
• Molecular Weight: 427.5 g/mol

Description

2-(4-benzhydrylpiperazine-1-carbonyl)-6-methylpyrazolo[1,5-a]pyrazin-4(5H)-one, also known as BPP-1, is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience. BPP-1 is a piperazine derivative that acts as a selective antagonist of the dopamine D3 receptor, which is known to play a role in reward-seeking behavior and addiction.

Scientific Research Applications

Synthesis and Derivative Formation

• Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-ones, related to the core structure of 2-(4-benzhydrylpiperazine-1-carbonyl)-6-methylpyrazolo[1,5-a]pyrazin-4(5H)-one, are used as scaffolds for synthesizing a variety of 2-substituted piperazines. This indicates the compound's potential use in creating diverse chemical structures for various applications (Clark & Elbaum, 2007).

Antimicrobial Applications

• Derivatives of pyrazolo[1,5-a]pyrazin-4(5H)-one have been studied for their antibacterial and antifungal activities. These compounds show potential in combating microbial infections (Hassan, 2013), (Al‐Azmi & Mahmoud, 2020).

Applications in Cancer Research

• Some pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives have been synthesized and evaluated for their anti-proliferative effects against human breast cancer cells. This highlights the compound's potential in cancer treatment and research (Atta et al., 2019).

Dye and Pigment Industry

• Pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives have been utilized as disperse dyes for polyester fibers, indicating their application in the textile industry (Rangnekar & Dhamnaskar, 1990), (Rangnekar, 2007).

Mechanism of Action

Mode of Action

Based on the activity of similar compounds, it can be inferred that it may interact with its targets (carbonic anhydrases) and inhibit their activity . This inhibition could lead to changes in the balance of carbon dioxide and bicarbonate in the body, potentially affecting various physiological processes.